Cas no 1260879-85-3 (7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine)
7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
- Pyrido[2,3-b]pyrazine, 7-fluoro-1,2,3,4-tetrahydro-
- DTXSID30857584
- 1260879-85-3
-
- MDL: MFCD13193477
- Inchi: 1S/C7H8FN3/c8-5-3-6-7(11-4-5)10-2-1-9-6/h3-4,9H,1-2H2,(H,10,11)
- InChI Key: UYEBRAMKZYCRCU-UHFFFAOYSA-N
- SMILES: FC1C=NC2=C(C=1)NCCN2
Computed Properties
- Exact Mass: 153.07022543g/mol
- Monoisotopic Mass: 153.07022543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37Ų
7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168758-1g |
7-fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
1260879-85-3 | 95% | 1g |
$422 | 2021-08-05 | |
| Chemenu | CM168758-1g |
7-fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
1260879-85-3 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A029193290-1g |
7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
1260879-85-3 | 95% | 1g |
$400.00 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1805452-1g |
7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine |
1260879-85-3 | 98% | 1g |
¥3321.00 | 2024-08-09 |
7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
7-Fluoro-1,2,3,4-Tetrahydropyrido[2,3-b]Pyrazine: A Comprehensive Overview
The compound 7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine, identified by the CAS number 1260879-85-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrazines, which are known for their unique structural features and diverse biological activities. The presence of a fluorine atom at the 7th position introduces intriguing electronic and steric effects, making this compound a valuable subject for both fundamental research and potential therapeutic applications.
Recent studies have highlighted the importance of pyridopyrazine derivatives in drug discovery. The tetrahydro structure of this compound provides a rigid framework that can be exploited for binding to various biological targets. For instance, researchers have demonstrated that 7-fluoro-substituted pyridopyrazines exhibit potent inhibitory activity against kinases, which are key players in numerous pathological processes such as cancer and inflammatory diseases. This makes the compound a promising candidate for further exploration in medicinal chemistry.
The synthesis of 1260879-85-3 involves a multi-step process that typically begins with the preparation of the pyridopyrazine core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For example, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of this complex structure with high yields and excellent stereocontrol.
In terms of pharmacokinetics, studies have shown that 7-fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine demonstrates favorable absorption and distribution properties in preclinical models. Its ability to penetrate cellular membranes efficiently suggests potential utility as a drug candidate with good bioavailability. Additionally, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity at therapeutic concentrations, further supporting its suitability for pharmacological applications.
The structural versatility of this compound also extends to its potential applications beyond medicine. For instance, researchers have explored its use as a building block in materials science for constructing advanced functional materials. The fluorine substitution at position 7 imparts unique electronic properties that could be harnessed in optoelectronic devices or sensors.
In conclusion, CAS 1260879-85-3, or 7-fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine, represents a compelling molecule with rich structural features and diverse functional applications. Ongoing research continues to uncover new insights into its properties and potential uses across multiple disciplines. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial development.
1260879-85-3 (7-Fluoro-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)